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Compound of Interest

Compound Name: AR-C67085

Cat. No.: B605564

Disclaimer: This document provides a summary of available information and general safety
guidelines for the handling of AR-C67085. Specific toxicological properties of this compound
have not been extensively documented and, as such, it should be handled as a substance of
unknown toxicity. All laboratory personnel must adhere to the safety protocols established by
their institution and the Occupational Safety and Health Administration (OSHA). This guide is
intended for use by trained professionals in a controlled laboratory setting.

Introduction

AR-C67085 is a potent and selective antagonist of the P2Y12 receptor, playing a crucial role in
research related to platelet aggregation and thrombosis. As a valuable tool in drug
development and scientific investigation, it is imperative that researchers, scientists, and all
laboratory personnel are knowledgeable about the appropriate safety and handling procedures
for this compound. Due to the limited availability of specific safety data, a cautious approach,
treating AR-C67085 as a potentially hazardous substance, is mandatory.

Physicochemical and General Safety Data

While specific quantitative toxicological data for AR-C67085 is not publicly available, the
following table summarizes its known physicochemical properties and general safety
recommendations.
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Property Value/Recommendation Source
2-[[2-Chloro-6-[[(4,5,6,7-
tetrahydrothieno[3,2-c]pyridin-

5-

Chemical Name , _ N/A
yl)amino]carbonyl]phenyllamin
oJadenosine-5'-(N-
ethyl)uronamide

CAS Number 164992-25-0 [1]

Molecular Formula C14H22CI2N5012P3S [1]

Molecular Weight 648.23 g/mol [1]

Appearance Solid [1]

Storage Store at -20°C. [1]

Solubility Soluble in DMSO N/A
For research use only. Not for

Hazard Statement ) [1112]
human or veterinary use.

Unknown. Treat as a
Toxicity potentially hazardous N/A

substance.

Hazard Identification and General Precautions

Given the lack of specific toxicity data, AR-C67085 should be handled with the universal
precautions applied to chemicals of unknown hazard. The primary routes of potential exposure
are inhalation, ingestion, and skin or eye contact.

General Handling Precautions:

o Work with AR-C67085 should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[3]

» Avoid the generation of dust or aerosols.
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o Keep containers tightly closed when not in use.
e Wash hands thoroughly after handling, even if gloves have been worn.[4]

e Do not eat, drink, or smoke in areas where the compound is handled, stored, or processed.

[4]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling AR-
C67085:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

) Compatible chemical-resistant gloves (e.qg.,
Hand Protection .
nitrile).

Body Protection A laboratory coat.

Not generally required if handled in a fume
) ) hood. If aerosols may be generated outside of a
Respiratory Protection ) ]
hood, a NIOSH-approved respirator is

necessary.

Storage and Disposal

Storage:

o Store AR-C67085 in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
e The recommended storage temperature is -20°C.[1]

o Keep away from incompatible materials such as strong oxidizing agents.

Disposal:
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» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

o Contaminated packaging should be treated as hazardous waste.

First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Experimental Protocols

No specific experimental protocols for the safety assessment of AR-C67085 were found in the
public domain. It is the responsibility of the principal investigator to develop and implement a
comprehensive Chemical Hygiene Plan (CHP) as mandated by OSHA's standard on
Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[5][6]
This plan should detail standard operating procedures for the safe use of AR-C67085,
including engineering controls, personal protective equipment, and emergency procedures.
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Visualized Safety Workflow

The following diagram illustrates a general workflow for the safe handling of a research
chemical with unknown toxicity, such as AR-C67085.
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General Safe Handling Workflow for AR-C67085
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Caption: A logical workflow for safely handling AR-C67085 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AR-C67085: A Technical Guide to Safety and Handling
for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605564+#ar-c67085-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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